Cas no 549501-15-7 (3-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one)

• Product Name: 3-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one
• CAS No: 549501-15-7
• MF: C₁₅H₉FO₃
• MW: 256.228567838669
• MDL: MFCD06001478
• CID: 1071938
• PubChem ID: 5497677
• Update Time: 2025-05-21

3-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one
• 3-(4-fluorophenyl)-7-hydroxy-coumarin
• EN300-302758
• 549501-15-7
• SR-01000288190-1
• HMS1594L01
• CS-0268256
• cid_5497677
• BDBM51568
• AKOS004939005
• HMS2279D05
• 3-(4-fluorophenyl)-7-hydroxy-1-benzopyran-2-one
• SR-01000288190
• MFCD06001478
• SMR000079537
• STK716486
• 3-(4-fluorophenyl)-7-oxidanyl-chromen-2-one
• 2H-1-Benzopyran-2-one, 3-(4-fluorophenyl)-7-hydroxy-
• HMS3468F10
• MLS000066060
• 3-(4-fluorophenyl)-7-hydroxychromen-2-one
• CHEMBL1387945
• ALBB-015342
• LS-04836

• MDL： MFCD06001478
• Inchi： 1S/C15H9FO3/c16-11-4-1-9(2-5-11)13-7-10-3-6-12(17)8-14(10)19-15(13)18/h1-8,17H
• InChI Key： XXDAXGKPCUCYLG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(=O)OC2C=C(C=CC=2C=1)O

Computed Properties

• Exact Mass: 256.05357231g/mol
• Monoisotopic Mass: 256.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

3-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids

Additional information on 3-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one

3-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one: A Comprehensive Overview

The compound 3-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one, identified by the CAS number 549501-15-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a benzopyran skeleton. The presence of a fluorine atom at the para position of the phenyl ring and a hydroxyl group at the seventh position introduces unique electronic and structural properties, making it a subject of interest in both academic and applied research.

Recent studies have highlighted the importance of chromones as bioactive molecules, particularly in the field of pharmacology. The 3-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one structure has been shown to exhibit promising anti-inflammatory and antioxidant activities, which are crucial for drug development targeting chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Researchers have also explored its potential as a precursor for synthesizing more complex molecules with enhanced bioavailability and efficacy.

In terms of synthesis, the compound can be prepared through various routes, including condensation reactions involving aldehydes and ketones with phenolic compounds. The introduction of the fluorine substituent at the para position enhances the molecule's stability and solubility, making it more amenable for large-scale production. This has led to its application in the pharmaceutical industry as an intermediate in drug synthesis.

Beyond pharmacology, 3-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one has found applications in materials science, particularly in the development of fluorescent materials. Its chromophoric nature allows it to emit light under specific conditions, making it a candidate for use in sensors, optoelectronic devices, and imaging technologies. Recent advancements in nanotechnology have further expanded its potential by incorporating this compound into nanoparticles for targeted drug delivery systems.

The structural versatility of this compound also makes it a valuable tool in chemical education and research. Its synthesis serves as a model for teaching students about heterocyclic chemistry and substitution reactions. Moreover, its reactivity under different conditions provides insights into reaction mechanisms and catalyst design.

In conclusion, 3-(4-Fluorophenyl)-7-hydroxy-2H-chromen-2-one (CAS No: 549501-15-7) is a multifaceted compound with applications spanning pharmacology, materials science, and chemical education. Ongoing research continues to uncover new dimensions of its utility, underscoring its importance in both academic and industrial settings.